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Compound of Interest

5-Bromo-2'-chloro-2-
Compound Name:

hydroxybenzophenone
CAS No.: 332104-54-8
Cat. No.: B1298630

Get Quote

\ J

High-Purity Synthesis, Reactivity Profiling, and Pharmaceutical Applications

Executive Summary & Chemical Architecture

5-Bromo-2'-chloro-2-hydroxybenzophenone (BCHB) is a highly specialized halogenated
diaryl ketone serving as a critical scaffold in the synthesis of heterocyclic pharmacophores,
particularly xanthones and indazoles.

Its value lies in its tri-functional nature:

o 2-Hydroxy Group: Acts as a hydrogen-bond donor for UV stability (ESIPT mechanism) and a
nucleophile for cyclization.

o 2'-Chloro Substituent: A labile leaving group positioned for intramolecular nucleophilic
aromatic substitution (

), enabling rapid access to the xanthone core.
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» 5-Bromo Substituent: A robust handle for palladium-catalyzed cross-coupling (Suzuki-
Miyaura, Buchwald-Hartwig), allowing late-stage diversification of the molecular skeleton.

Chemical Identity

Property Specification

5-bromo-2-hydroxyphenyl)(2-
IUPAC Name ( Y yphenyl)
chlorophenyl)methanone

Molecular Formula

Molecular Weight 311.56 g/mol

Intramolecular H-bond (
Key Structural Feature

)

CAS Registry Derivative of generic CAS 1226146-26-6 class

Strategic Synthesis: The Fries Rearrangement
Protocol

While direct Friedel-Crafts acylation is possible, it often suffers from poor regioselectivity
(ortho/para mixtures). The Fries Rearrangement of the corresponding phenolic ester is the
authoritative route for high-purity 2-hydroxybenzophenones, ensuring exclusive ortho migration
of the acyl group.

Retrosynthetic Analysis

The target molecule is constructed from two commercially available precursors:
¢ Ring A Source: 4-Bromophenol (Provides the 5-Br and 2-OH motif).

e Ring B Source: 2-Chlorobenzoyl chloride (Provides the 2'-Cl motif).

Step-by-Step Methodology
Phase 1: Esterification

Objective: Synthesis of 4-bromophenyl 2-chlorobenzoate.
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e Reagents: Dissolve 4-bromophenol (1.0 eq) in anhydrous Dichloromethane (DCM). Add
Triethylamine (1.2 eq) as an acid scavenger.

» Addition: Cool to 0°C. Dropwise add 2-chlorobenzoyl chloride (1.05 eq) under

atmosphere.

e Reaction: Stir at RT for 4 hours. Monitor by TLC (disappearance of phenol).
e Workup: Wash with 1M HCI (to remove amine salts), then saturated

. Dry organic layer over

and concentrate.

Output: White crystalline solid (Ester Intermediate).

Phase 2: Lewis Acid-Mediated Fries Rearrangement

Objective: Migration of the 2-chlorobenzoyl group to the ortho position.

Setup: Mix the Ester intermediate (from Phase 1) with anhydrous Aluminum Chloride (

, 1.5 eq).

e Solvent Choice: Use Nitrobenzene (for higher temp/thermodynamic control) or perform Neat
(solvent-free melt) at 120°C-140°C.

o Expert Insight: Thermodynamic control is required to favor the ortho-isomer (stabilized by
the chelate ring with Aluminum).

e Quenching (Critical): Cool the reaction mixture to 60°C. Carefully pour onto a mixture of
crushed ice and concentrated HCI.

o Safety Note: This step is highly exothermic. The HCI breaks the Aluminum-phenoxide
complex.

 Purification: Extract with DCM. If Nitrobenzene was used, remove via steam distillation or
vacuum distillation. Recrystallize the crude product from Ethanol/Water.[1]
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Synthesis Workflow Diagram

Mechanism: Intramolecular Electrophilic Subst.
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Click to download full resolution via product page

Figure 1: Two-step synthesis via Fries Rearrangement ensuring regiospecific ortho-acylation.

Reactivity Profile & Pharmaceutical Utility

The BCHB scaffold is a "privileged structure” in medicinal chemistry because it serves as a
gateway to fused tricyclic systems.

The Xanthone Cyclization (Pathway A)

The most valuable transformation of BCHB is its conversion to 2-bromoxanthone.

e Mechanism: Intramolecular Nucleophilic Aromatic Substitution (

).

e Protocol: Treat BCHB with a strong base (NaOH or

) in a polar aprotic solvent (DMF or DMSO) at reflux.

o Causality: The phenolate ion formed at the 2-position attacks the 2'-position, displacing the
Chlorine atom. The Chlorine is activated by the electron-withdrawing carbonyl group ortho to
it.

Indazole Formation (Pathway B)

Reaction with hydrazine derivatives yields 1,2-diarylindazoles, common in anti-inflammatory
drugs.
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e Mechanism: Condensation of hydrazine with the ketone, followed by intramolecular
cyclization displacing the 2'-Chlorine (or 2-OH depending on conditions).

Palladium Cross-Coupling (Pathway C)

The 5-Bromo position remains intact during the rearrangement and cyclization steps described
above. This allows for "Late-Stage Functionalization."

o Application: After forming the xanthone core, the bromine can be replaced with aryl, vinyl, or
alkyl groups via Suzuki coupling to generate libraries of bioactive compounds.

Reactivity Flowchart

5-Bromo-2'-chloro-
2-hydroxybenzophenone

Base (NaOH/DMF) | Hydrazine/EtOH \ Ar-B(OH)2, Pd(PPh3)4
Intramolecular SnAr{Cyclocondensation \Suzuki Coupling at C-5

2-Bromoxanthone Indazole Derivatives Biaryl Ketones
(Tricyclic Core) (Bioactive Heterocycles) (via Pd-Catalysis)

Click to download full resolution via product page
Figure 2: Divergent synthesis pathways utilizing the tri-functional nature of the BCHB scaffold.

Analytical Characterization Standards

To validate the synthesis of 5-Bromo-2'-chloro-2-hydroxybenzophenone, the following
spectral signatures must be confirmed.
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Technique

Diagnostic Signal

Structural Assignment

1H NMR

11.5-12.0 ppm (Singlet)

Chelated Phenolic -OH. The
extreme downfield shift
confirms the intramolecular H-
bond with the carbonyl,

proving the ortho substitution.

1H NMR

7.0 - 8.0 ppm (Multiplets)

Aromatic protons. Look for
specific coupling patterns of
the 1,2,4-trisubstituted ring
(Ring A) and 1,2-disubstituted
ring (Ring B).

Cheated Carbonyl (C=0).

Lower wavenumber than

IR Spectroscopy 1620 - 1640 typical ketones (usually ~1670)
due to H-bonding weakening
the bond order.

R Spect 3200 - 3500 Phenolic -OH. Often obscured

pectroscopy _
(Broad/Weak) or very broad due to chelation.

Mass Spectrometry

M+ and M+2 (3:1 ratio)

Characteristic isotope pattern
for Chlorine (3:1).

Mass Spectrometry

M+ and M+2 (1:1 ratio)

Characteristic isotope pattern

for Bromine (1:1).

Combined MS

Complex Isotope Cluster

The presence of both Br and
Cl creates a distinct M, M+2,

M+4 pattern.

Safety & Handling (GHS Classification)

 Signal Word: Warning

e Hazard Statements:

o H315: Causes skin irritation.[2]
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o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

» Handling Protocol: Perform all synthesis steps, particularly the use of acid chlorides and
Aluminum Chloride, within a certified fume hood. The quenching of

generates HCI gas; use a caustic scrubber.
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Safety Data (GHS)

o PubChem CID 689068 (5-Bromo-2'-chloro-2-hydroxybenzophenone).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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